Cas no 1361561-03-6 (5-Nitro-2-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361561-03-6
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4967314
• Update Time: 2025-07-24

5-Nitro-2-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-8-3-2-7(10(13)11(8)14)9-4-1-6(5-15-9)16(17)18/h1-5H
• InChI Key： YAECFNLZTNZWHB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CN=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 301.941660 g/mol
• Monoisotopic Mass: 301.941660 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.7
• Molecular Weight: 303.5

Additional information on 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine

Introduction to 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361561-03-6)

5-Nitro-2-(2,3,4-trichlorophenyl)pyridine, with the chemical identifier CAS No. 1361561-03-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic pyridines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group and a trichlorophenyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The nitro group in 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine plays a crucial role in its pharmacological profile. Nitroaromatic compounds are known for their ability to interact with various biological targets, including enzymes and receptors, which can modulate cellular processes. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, facilitating reactions such as nucleophilic aromatic substitution and diazotization. These reactions are often employed in the synthesis of more complex molecules, making this compound a versatile intermediate in drug development.

The trichlorophenyl moiety in the structure of 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine contributes to its lipophilicity and binding affinity to biological targets. Chlorinated aromatic compounds are frequently used in medicinal chemistry due to their ability to enhance metabolic stability and improve oral bioavailability. The presence of three chlorine atoms increases the electron deficiency of the aromatic ring, which can influence its interaction with biological systems. This feature makes it an attractive candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. By inhibiting these enzymes, 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine could potentially exhibit anti-inflammatory properties.

In addition to its anti-inflammatory potential, 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine has been investigated for its antimicrobial properties. Preliminary studies have shown that this compound can exhibit activity against a range of bacterial strains, including those resistant to conventional antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and membrane integrity. This finding is particularly noteworthy given the increasing prevalence of antibiotic-resistant pathogens worldwide. Further research is warranted to fully elucidate the antimicrobial spectrum and efficacy of this compound.

The synthesis of 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine involves multi-step organic reactions that showcase the versatility of nitroaromatic chemistry. One common synthetic route begins with the nitration of 2-(2,3,4-trichlorophenyl)pyridine using a mixture of concentrated sulfuric acid and nitric acid. This reaction yields the desired nitro derivative in moderate to high yields. Subsequent purification steps typically involve recrystallization or column chromatography to isolate the pure product.

The structural complexity of 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine presents both challenges and opportunities for further derivatization. Researchers have explored various chemical modifications to enhance its pharmacological properties. For example, replacing one or more chlorine atoms with other substituents can alter the electronic distribution and binding affinity of the molecule. Additionally, introducing heterocyclic rings or other functional groups can expand its biological activity profile.

The growing interest in natural product-inspired drug design has also influenced the investigation of 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine derivatives. By incorporating elements from naturally occurring bioactive molecules into synthetic scaffolds like this one, researchers aim to develop compounds with improved efficacy and reduced toxicity. Such approaches align with the broader trend towards green chemistry and sustainable drug development practices.

Future research directions for 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine include exploring its potential as a lead compound for drug discovery programs targeting neurological disorders. Preliminary data suggest that this compound may interact with neurotransmitter receptors and ion channels relevant to conditions such as depression and epilepsy. While further validation is needed through in vitro and in vivo studies, these findings hold promise for developing novel therapeutic strategies.

The role of analytical techniques in characterizing 5-Nitro-2-(2,3,4-trichlorophenyl)pyridine cannot be overstated. Modern spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about molecular structure and purity. High-performance liquid chromatography (HPLC) is commonly used for separating mixtures and determining chemical purity under controlled conditions.

In conclusion，5-Nitro-2-(2，3，4-trichlorophenyl）pyridine (CAS No．1361561-03-6）is a multifaceted compound with significant potential in pharmaceutical research．Its unique structural features，combined with recent advances in computational modeling，make it an attractive candidate for further exploration．As our understanding of its biological activities grows，so too does its promise as a precursor for novel therapeutic agents．The continued investigation into this compound will undoubtedly contribute valuable insights into drug discovery and development．